Cas no 1934786-76-1 (3-Iodo-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 3-Iodo-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1934786-76-1
• MF: C₅H₃IN₄
• MW: 246.008591890335
• CID: 4817817
• Update Time: 2023-08-19

3-Iodo-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrazolo[4,3-d]pyrimidine
• 3-iodo-2H-pyrazolo[4,3-d]pyrimidine
• AK673130

• Inchi： 1S/C5H3IN4/c6-5-4-3(9-10-5)1-7-2-8-4/h1-2H,(H,9,10)
• InChI Key： QTEPSNRIXHMSKM-UHFFFAOYSA-N
• SMILES： IC1=C2C(C=NC=N2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5